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Compound of Interest

Compound Name: 3-(4-Fluorophenyl)benzaldehyde

Cat. No.: B112040

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-(4-Fluorophenyl)benzaldehyde,
a key intermediate in the synthesis of pharmaceuticals and advanced materials. This document
outlines its chemical and physical properties, provides a detailed experimental protocol for its
synthesis via the Suzuki-Miyaura coupling reaction, and includes relevant safety and spectral
data.

Core Properties and Data

3-(4-Fluorophenyl)benzaldehyde, also known as 4'-Fluoro-[1,1'-biphenyl]-3-carbaldehyde, is
a versatile aromatic aldehyde. Its structure, featuring a fluorinated biphenyl backbone, makes it
a valuable building block in organic synthesis. The presence of the fluorine atom can
significantly influence the electronic properties, metabolic stability, and binding affinity of target
molecules in drug discovery.

Table 1: Chemical and Physical Properties of 3-(4-Fluorophenyl)benzaldehyde
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Property Value Reference(s)
CAS Number 164334-74-1 [1112][3]
Molecular Formula C13HsFO [1][4]
Molecular Weight 200.21 g/mol [1114]
Appearance Solid (4]

Boiling Point 114-116 °C at 0.7 Torr [4]

Density (Predicted) 1.173 £ 0.06 g/cm3 [4]

Storage Temperature Room Temperature [4]

Table 2: Synonyms

Synonym

4'-Fluoro-[1,1'-biphenyl]-3-carbaldehyde

4'-Fluorobiphenyl-3-carboxaldehyde

4'-Fluoro-3-biphenylcarboxaldehyde

Synthesis via Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a highly effective method for the synthesis of biaryl
compounds, including 3-(4-Fluorophenyl)benzaldehyde. This palladium-catalyzed cross-
coupling reaction involves the reaction of an aryl halide with an arylboronic acid in the presence
of a base.

Experimental Protocol

This protocol is a representative procedure for the synthesis of 3-(4-
Fluorophenyl)benzaldehyde based on established Suzuki-Miyaura coupling methodologies
for similar compounds.[2][5][6][7][8]

Materials:
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e 3-Bromobenzaldehyde

¢ 4-Fluorophenylboronic acid

o Palladium(ll) acetate (Pd(OAC)2)

o Triphenylphosphine (PPhs)

e Potassium carbonate (K2CO3)

o Toluene

» Ethanol

o Water

o Ethyl acetate

e Brine

o Anhydrous magnesium sulfate (MgSOa)
» Nitrogen or Argon gas (for inert atmosphere)
Equipment:

e Three-necked round-bottom flask

» Reflux condenser

o Magnetic stirrer with heating mantle

e Separatory funnel

e Rotary evaporator

« Silica gel for column chromatography

Procedure:
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Reaction Setup: To a three-necked round-bottom flask equipped with a reflux condenser, a
magnetic stir bar, and a nitrogen/argon inlet, add 3-bromobenzaldehyde (1.0 eq), 4-
fluorophenylboronic acid (1.2 eq), palladium(ll) acetate (0.02 eq), and triphenylphosphine
(0.08 eq).

Solvent and Base Addition: Add a 3:1 mixture of toluene and ethanol to the flask, followed by
an aqueous solution of potassium carbonate (2.0 eq).

Reaction Execution: Purge the reaction mixture with nitrogen or argon for 15-20 minutes.
Heat the mixture to reflux (approximately 80-90 °C) with vigorous stirring under an inert
atmosphere. Monitor the reaction progress by thin-layer chromatography (TLC). The reaction
is typically complete within 4-8 hours.

Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute the
mixture with ethyl acetate and water. Transfer the mixture to a separatory funnel and
separate the organic layer. Wash the organic layer sequentially with water and brine.

Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate
the solvent under reduced pressure using a rotary evaporator. Purify the crude product by
silica gel column chromatography using a mixture of hexane and ethyl acetate as the eluent
to afford pure 3-(4-Fluorophenyl)benzaldehyde.
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Caption: Experimental workflow for the synthesis of 3-(4-Fluorophenyl)benzaldehyde.

Biological Activity and Signaling Pathways

Currently, there is limited publicly available information directly implicating 3-(4-
Fluorophenyl)benzaldehyde in specific biological signaling pathways. However, the broader
class of benzaldehydes and fluorinated aromatic compounds are known to exhibit a range of
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biological activities.[9][10] Benzaldehyde itself has been studied for its potential as an antibiotic
modulator.[9][11] The introduction of a fluorophenyl group can enhance biological activity and is
a common strategy in the design of kinase inhibitors and other therapeutic agents.[12]

Further research is required to elucidate the specific mechanism of action and any potential
interactions of 3-(4-Fluorophenyl)benzaldehyde with cellular signaling cascades. As this
compound is a versatile intermediate, its biological effects are typically explored in the context
of the larger molecules synthesized from it.

Safety Information

Table 3: Hazard and Precautionary Statements

Hazard Statement Precautionary Statement Reference(s)

) P264: Wash skin thoroughly
H302: Harmful if swallowed. _ [4]
after handling.

P270: Do not eat, drink or
H315: Causes skin irritation. smoke when using this [4]

product.

_ P280: Wear protective
H318: Causes serious eye ) ]
gloves/protective clothing/eye [4]
damage. ] ]
protection/face protection.

P301+P312: IF SWALLOWED:
H335: May cause respiratory Call a POISON CENTER or 4]
irritation. doctor/physician if you feel

unwell.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if 3
present and easy to do.

Continue rinsing.
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Spectral Data

The structural confirmation of 3-(4-Fluorophenyl)benzaldehyde is typically achieved through
a combination of spectroscopic techniques. While a comprehensive set of spectra for this
specific compound is not readily available in the public domain, the expected spectral
characteristics can be inferred from similar structures.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

* 'H NMR: The proton NMR spectrum is expected to show signals in the aromatic region (o
7.0-8.5 ppm) corresponding to the protons on the two phenyl rings. A distinct singlet for the
aldehydic proton should appear further downfield (& 9.5-10.5 ppm).

e 13C NMR: The carbon NMR spectrum will display signals for the aromatic carbons, the
carbonyl carbon of the aldehyde (typically & 190-200 ppm), and the carbon-fluorine bond will
exhibit characteristic coupling.

e 19F NMR: The fluorine NMR will show a signal characteristic of a fluorine atom attached to an
aromatic ring.

Infrared (IR) Spectroscopy: The IR spectrum is expected to show a strong absorption band for
the carbonyl (C=0) stretch of the aldehyde group around 1700 cm~*. Aromatic C-H and C=C
stretching vibrations will also be present.

Mass Spectrometry (MS): The mass spectrum will show a molecular ion peak corresponding to
the molecular weight of the compound (m/z = 200.21). Fragmentation patterns will likely involve
the loss of the formyl group (-CHO) and other characteristic cleavages of the biphenyl system.

This technical guide provides a foundational understanding of 3-(4-
Fluorophenyl)benzaldehyde for researchers and professionals in the fields of chemistry and
drug development. Further experimental investigation is encouraged to fully characterize this
versatile compound and explore its potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b112040?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112040?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

